2-((6-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[[6-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C23H21ClN6OS/c24-18-8-6-17(7-9-18)20-10-11-21-25-26-23(30(21)27-20)32-16-22(31)29-14-12-28(13-15-29)19-4-2-1-3-5-19/h1-11H,12-16H2
• InChI Key: ZMEVQECVVGWGFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C4N3N=C(C=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H21ClN6OS
• Molecular Weight: 465.0 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified molecule often involves multi-step chemical processes that include cyclization, halogenation, and the use of different reagents to achieve the desired structural framework. Such processes are crucial for creating compounds with potential inhibitory effects against various enzymes or receptors. Although specific synthesis details for the exact compound were not found, related research demonstrates the synthesis of complex heterocyclic compounds that might share synthesis strategies or intermediates (Asghari et al., 2016).

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule, which is critical for understanding its reactivity and interaction with biological targets. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are employed to elucidate the molecular structure. Studies on similar compounds have utilized these techniques to reveal intricate details about their molecular frameworks and potential binding mechanisms (Sallam et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions with biological molecules, leading to potential therapeutic effects. The chemical properties, including reactivity with other organic or inorganic substances, play a significant role in their pharmacological profiles. For instance, the ability to undergo oxidative cyclization or to act as inhibitors against specific enzymes can be pivotal for their biological activity. Research on analogous compounds has shown a variety of chemical reactions, highlighting their diverse chemical behavior and potential as pharmacological agents (Mamta et al., 2019).

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystal structure, are fundamental for understanding the compound's behavior in different environments. These properties can affect its formulation, stability, and delivery in potential pharmaceutical applications. Analysis of similar compounds has provided insights into how these physical properties correlate with their chemical structure and function (Nanjunda-Swamy et al., 2005).

Chemical Properties Analysis

The chemical properties analysis focuses on the compound's reactivity, stability, and interaction with various chemical agents. This includes its behavior in different chemical environments, its susceptibility to degradation, and its potential to undergo specific chemical transformations. These aspects are crucial for the development of compounds with desired biological or industrial applications. Although direct information on the target compound is scarce, studies on structurally related molecules provide valuable insights into their chemical properties and reactivity patterns (Kamble et al., 2015).

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Novel Synthesis Techniques : A study by Arandkar and Vedula (2018) describes a one-pot, multicomponent synthesis method for triazolothiadiazine derivatives, including 2-((6-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone. This method offers advantages like high yield, purity, and shorter reaction times, proving essential for efficient drug development processes (Arandkar & Vedula, 2018).

Anticancer Potential

• Anticancer Activity : The same compound was also evaluated for its in vitro anticancer activity against various cancer cell lines, demonstrating significant effectiveness, particularly against renal cancer and leukemia cell lines. This highlights its potential as a lead compound in developing new anticancer therapies (Arandkar & Vedula, 2018).

Other Biological Activities

• Antiviral and Antitumoral Properties : Research by Jilloju et al. (2021) indicates that derivatives of this compound have shown promise in both antiviral and antitumoral activities, suggesting a broader spectrum of pharmacological applications. This underscores the versatility of this compound in addressing multiple health challenges (Jilloju et al., 2021).

Enzyme Inhibition

• Inhibitory Actions on Enzymes : Bindu et al. (2019) synthesized a family of triazolo-pyridazine-6-yl-substituted piperazines, including this compound, and evaluated their inhibitory potential on Dipeptidyl peptidase-4, a key enzyme in diabetes management. This suggests its potential utility in developing new treatments for diabetes (Bindu, Vijayalakshmi, & Manikandan, 2019).

Structural and Computational Studies

• Molecular Structure Analysis : Studies involving the structural analysis, including density functional theory calculations and Hirshfeld surface analysis, have been conducted on similar compounds. Such studies are crucial for understanding the molecular interactions and stability of the compound, which are vital for its pharmaceutical applications (Sallam et al., 2021).